Central-field intermolecular potentials from the differential elastic scattering of H2(D2) by other molecules
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500145
Abstract
Differential elastic scattering cross sections for the systems H2+ O2, SF6, NH3, CO, and CH4 and for D2+ O2, SF6, and NH3 have been obtained from crossed beam studies. In all cases, rapid quantum oscillations have been resolved which permit the determination of intermolecular potential parameters if a central-field assumption is adopted. These potentials were found to be independent of both the isotopic form of the hydrogen molecule, and the relative collision energy. As a result of this, and the ability of these spherical potentials quantitatively to describe the measured scattering, it is concluded that anisotropy effects do not seem to be important in these H2(D2) systems.
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